![molecular formula C27H30N6O4 B11039396 N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(5-methoxy-1H-indol-3-yl)ethyl]amino}methylidene]-3,5-dimethoxybenzamide](/img/structure/B11039396.png)
N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(5-methoxy-1H-indol-3-yl)ethyl]amino}methylidene]-3,5-dimethoxybenzamide
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Overview
Description
This compound is a fascinating fusion of pyrimidine and indole moieties. Its IUPAC name is N-[(E)-[(4,6-dimethylpyrimidin-2-yl)amino]{[2-(5-methoxy-1H-indol-3-yl)ethyl]amino}methylidene]-3,5-dimethoxybenzamide . Let’s break it down:
- The compound’s structure combines these two components, making it intriguing for various applications.
Pyrimidine: A heterocyclic aromatic ring system containing nitrogen atoms.
Indole: Another aromatic ring system, often found in natural products and pharmaceuticals.
Preparation Methods
Industrial Production:: Industrial-scale synthesis would likely involve efficient and scalable methods. Optimization of reaction conditions, catalysts, and purification steps would be crucial.
Chemical Reactions Analysis
Reactivity::
Oxidation: The compound may undergo oxidation at various positions.
Reduction: Reduction reactions could modify functional groups.
Substitution: Substituents on the aromatic rings may be replaced.
Common Reagents: Reagents like , , and could play a role.
Major Products: These reactions could yield derivatives with altered pharmacological properties.
Scientific Research Applications
Chemistry::
Building Blocks: Researchers might use this compound as a building block for novel drug candidates.
Functional Groups: Its diverse functional groups make it versatile for synthetic chemistry.
Anticancer Potential: Investigate its effects on cancer cell lines.
Anti-inflammatory Activity: Assess its impact on inflammation pathways.
Enzyme Inhibition: Explore its potential as an enzyme inhibitor.
Pharmaceuticals: Could serve as a scaffold for drug development.
Agrochemicals: Investigate pesticidal or herbicidal properties.
Mechanism of Action
Molecular Targets: Identify specific proteins or receptors affected by the compound.
Pathways: Explore signaling pathways influenced by its interactions.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to other pyrimidine-indole hybrids.
Similar Compounds: Explore related structures, such as ethyl (S)-2-benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate and other bioactive pyrimidine derivatives .
Properties
Molecular Formula |
C27H30N6O4 |
---|---|
Molecular Weight |
502.6 g/mol |
IUPAC Name |
N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-[2-(5-methoxy-1H-indol-3-yl)ethyl]carbamimidoyl]-3,5-dimethoxybenzamide |
InChI |
InChI=1S/C27H30N6O4/c1-16-10-17(2)31-27(30-16)33-26(32-25(34)19-11-21(36-4)13-22(12-19)37-5)28-9-8-18-15-29-24-7-6-20(35-3)14-23(18)24/h6-7,10-15,29H,8-9H2,1-5H3,(H2,28,30,31,32,33,34) |
InChI Key |
MYOIGENDKZLVFT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=NCCC2=CNC3=C2C=C(C=C3)OC)NC(=O)C4=CC(=CC(=C4)OC)OC)C |
Origin of Product |
United States |
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